Cas no 1593875-31-0 (2,2-difluoro-2-phenylethane-1-sulfonyl chloride)

• Product Name: 2,2-difluoro-2-phenylethane-1-sulfonyl chloride
• CAS No: 1593875-31-0
• MF: C₈H₇ClF₂O₂S
• MW: 240.654787302017
• MDL: MFCD29504299
• CID: 5245238
• PubChem ID: 114763843
• Update Time: 2026-03-08

2,2-difluoro-2-phenylethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzeneethanesulfonyl chloride, β,β-difluoro-
• 2,2-difluoro-2-phenylethane-1-sulfonyl chloride

• MDL： MFCD29504299
• Inchi： 1S/C8H7ClF2O2S/c9-14(12,13)6-8(10,11)7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： MHXQGSSFWHWMAP-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(F)(F)CS(=O)(=O)Cl

Additional information on 2,2-difluoro-2-phenylethane-1-sulfonyl chloride

Introduction to 2,2-difluoro-2-phenylethane-1-sulfonyl chloride (CAS No. 1593875-31-0)

2,2-difluoro-2-phenylethane-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1593875-31-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The unique structural features of this compound, particularly the presence of both fluoro and phenyl substituents, contribute to its distinctive chemical properties and reactivity patterns, making it a valuable tool in synthetic chemistry.

The fluoro and phenyl groups in 2,2-difluoro-2-phenylethane-1-sulfonyl chloride play crucial roles in modulating the electronic and steric environments of the molecule. The fluoro group is known for its ability to enhance metabolic stability and binding affinity in drug candidates, while the phenyl ring introduces aromaticity and potential hydrophobic interactions. These characteristics make this compound particularly interesting for applications in medicinal chemistry, where precise control over molecular properties is essential for designing effective therapeutic agents.

In recent years, there has been a growing interest in the development of novel sulfonyl chloride derivatives as pharmacophores. Sulfonyl chlorides are versatile intermediates that can be readily converted into sulfonamides, sulfones, and other functionalized compounds through nucleophilic substitution reactions. This reactivity has been leveraged in the synthesis of a wide range of bioactive molecules, including drugs targeting various diseases such as cancer, inflammation, and infectious disorders.

One of the most compelling aspects of 2,2-difluoro-2-phenylethane-1-sulfonyl chloride is its potential application in the development of next-generation therapeutics. The combination of fluoro and phenyl substituents offers a unique balance of lipophilicity and polarizability, which can be exploited to optimize drug-like properties such as solubility, permeability, and bioavailability. Recent studies have demonstrated that sulfonyl chloride derivatives can serve as key building blocks in the synthesis of small-molecule inhibitors that target enzymes involved in critical biological pathways.

For instance, researchers have utilized derivatives of 2,2-difluoro-2-phenylethane-1-sulfonyl chloride to develop novel inhibitors of kinases and proteases. These enzymes are often overexpressed or mutated in diseases such as cancer and autoimmune disorders, making them attractive targets for therapeutic intervention. The fluoro group enhances the binding affinity of these inhibitors by increasing their metabolic stability and reducing their susceptibility to enzymatic degradation. Additionally, the phenyl ring contributes to hydrophobic interactions with the target protein, further improving binding efficacy.

The synthetic utility of 2,2-difluoro-2-phenylethane-1-sulfonyl chloride extends beyond its role as an intermediate in drug development. It has also been employed in materials science and polymer chemistry due to its ability to introduce functional groups that enhance material properties. For example, sulfonyl chloride derivatives can be used to modify polymers with sulfonamide linkages, which improve their thermal stability and chemical resistance.

In conclusion, 2,2-difluoro-2-phenylethane-1-sulfonyl chloride (CAS No. 1593875-31-0) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it an invaluable tool for synthesizing biologically active molecules with optimized drug-like properties. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of innovation in both academic and industrial settings.